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Compound of Interest

Compound Name: BOC-L-phenylalanine-d8

Cat. No.: B1145335 Get Quote

In-Depth Technical Guide to BOC-L-
phenylalanine-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, molecular weight,

and common applications of BOC-L-phenylalanine-d8, a deuterated analog of the widely used

protected amino acid, BOC-L-phenylalanine. This information is critical for professionals in

peptide synthesis, mass spectrometry-based quantitative analysis, and drug metabolism

studies.

Core Molecular Attributes
BOC-L-phenylalanine-d8 is a stable isotope-labeled version of BOC-L-phenylalanine where

eight hydrogen atoms have been replaced by deuterium. This isotopic substitution is

strategically placed on the phenyl ring and the α- and β-positions of the amino acid backbone.

This specific labeling pattern makes it an ideal internal standard for mass spectrometry

applications, as it is chemically identical to the non-deuterated form but distinguishable by its

mass.

The molecular formula for BOC-L-phenylalanine-d8 is C₁₄H₁₁D₈NO₄.[1][2] Its molecular

weight is 273.35 g/mol .[1][2] The non-deuterated BOC-L-phenylalanine has a molecular

formula of C₁₄H₁₉NO₄ and a molecular weight of approximately 265.30 g/mol .[3][4][5]
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Quantitative Data Summary
Property Value Reference

Molecular Formula C₁₄H₁₁D₈NO₄ [1][2]

Molecular Weight 273.35 g/mol [1][2]

CAS Number 106881-07-6 [1][2][6]

Structure
L-Phenyl-d5-alanine-2,3,3-d3-

N-t-BOC
[6]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of BOC-L-phenylalanine-d8
is not readily available in the public domain, a general and widely accepted method for the N-

tert-butoxycarbonylation (BOC protection) of amino acids can be adapted. The synthesis would

start from the commercially available L-phenylalanine-d8.

General Protocol for BOC Protection of L-phenylalanine-
d8
Materials:

L-phenylalanine-d8

Di-tert-butyl dicarbonate ((Boc)₂O)

1,4-Dioxane

1N Sodium Hydroxide (NaOH) solution

Ethyl acetate

Hexane

Saturated aqueous sodium bicarbonate solution

Potassium hydrogen sulfate solution
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Anhydrous sodium sulfate or magnesium sulfate

Deionized water

Procedure:

Dissolution: Dissolve L-phenylalanine-d8 in a mixture of 1,4-dioxane and 1N NaOH solution.

Reaction: Cool the solution in an ice bath and add di-tert-butyl dicarbonate ((Boc)₂O)

dropwise while stirring vigorously.

Stirring: Allow the reaction mixture to warm to room temperature and continue stirring

overnight.

Extraction: Extract the reaction mixture with an organic solvent like ethyl acetate.

Washing: Wash the organic layer sequentially with a potassium hydrogen sulfate solution to

remove unreacted amino acid and then with a saturated aqueous sodium bicarbonate

solution to neutralize.

Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Evaporation: Remove the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude BOC-L-phenylalanine-d8 by recrystallization, typically from a

solvent system like ethyl acetate/hexane.

Application as an Internal Standard
BOC-L-phenylalanine-d8 is frequently utilized as an internal standard in quantitative mass

spectrometry-based assays, such as liquid chromatography-mass spectrometry (LC-MS). Its

chemical similarity to the analyte of interest (BOC-L-phenylalanine or related compounds)

ensures it behaves similarly during sample preparation, chromatography, and ionization, thus

correcting for variations in these steps.

Below is a diagram illustrating the workflow of using BOC-L-phenylalanine-d8 as an internal

standard.
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Caption: Workflow for using BOC-L-phenylalanine-d8 as an internal standard in LC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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